Cas no 27939-30-6 ((2r)-2-hydroxy-1,2-dithiophen-2-ylethanone)

(2r)-2-hydroxy-1,2-dithiophen-2-ylethanone structure
27939-30-6 structure
Product Name:(2r)-2-hydroxy-1,2-dithiophen-2-ylethanone
CAS No:27939-30-6
MF:C10H8O2S2
MW:224.299320220947
CID:1433047
PubChem ID:725360
Update Time:2025-04-20

(2r)-2-hydroxy-1,2-dithiophen-2-ylethanone Chemical and Physical Properties

Names and Identifiers

    • (2r)-2-hydroxy-1,2-dithiophen-2-ylethanone
    • (2r)-2-hydroxy-1,2-di(thiophen-2-yl)ethanone
    • AC1LDU79
    • AC1Q5G5Z
    • CTK8E0223
    • KST-1A3426
    • AR-1A2706
    • (2r)-2-hydroxy-1,2-di(thiophen-2-yl)ethanone; AC1LDU79; AC1Q5G5Z; CTK8E0223; KST-1A3426; AR-1A2706;
    • (R)-2-Hydroxy-1,2-di(thiophen-2-yl)ethan-1-one
    • (2R)-2-hydroxy-1,2-bis(thiophen-2-yl)ethan-1-one
    • 1,2-di-2-thienyl-2-hydroxyethanone
    • 27939-30-6
    • Inchi: 1S/C10H8O2S2/c11-9(7-3-1-5-13-7)10(12)8-4-2-6-14-8/h1-6,9,11H/t9-/m0/s1
    • InChI Key: OGWZIOZTPNLTCR-VIFPVBQESA-N
    • SMILES: S1C=CC=C1[C@@H](C(C1=CC=CS1)=O)O

Computed Properties

  • Exact Mass: 223.99664
  • Monoisotopic Mass: 223.99657184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 93.8Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 0.09710
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